Cas no 34294-04-7 (Sellowin C)

Sellowin C structure
Sellowin C Chemical and Physical Properties
Names and Identifiers
-
- Sellowin C
- (1S,8R,9S,12R,13S,16R)-8,13-dihydroxy-1,12-dimethyl-6-propan-2-yl-5,10-dioxatetracyclo(7.6.1.02,7.012,16)hexadeca-2,6-diene-4,11-dione
- XE3PXU5PYM
- PODOLACTONE B, 1,2:7,8-DIDEEPOXY-8,14-DIDEHYDRO-15,16-DIDEOXY-7-HYDROXY-, (7BETA)-
- 34294-04-7
- PODOLACTONE B, 1,2:7,8-DIDEEPOXY-8,14-DIDEHYDRO-15,16-DIDEOXY-7-HYDROXY-, (7.BETA.)-
- 4H,9H-FURO(2',3',4':4,5)NAPHTHO(2,1-C)PYRAN-4,9-DIONE, 1,2,3,3A,5A,6,10B,10C-OCTAHYDRO-3,6-DIHYDROXY-3A,10B-DIMETHYL-7-(1-METHYLETHYL)-, (3S,3AR,5AS,6R,10BS,10CR)-
- (1S,8R,9S,12R,13S,16R)-8,13-dihydroxy-1,12-dimethyl-6-propan-2-yl-5,10-dioxatetracyclo[7.6.1.02,7.012,16]hexadeca-2,6-diene-4,11-dione
- SELLOWIN C
-
- Inchi: InChI=1S/C19H24O6/c1-8(2)14-12-9(7-11(21)24-14)18(3)6-5-10(20)19(4)16(18)15(13(12)22)25-17(19)23/h7-8,10,13,15-16,20,22H,5-6H2,1-4H3
- InChI Key: AMACEGKBGIFXKI-UHFFFAOYSA-N
- SMILES: CC(C)c1oc(=O)cc2c1C(O)C1OC(=O)C3(C)C1C2(C)CCC3O
Computed Properties
- Exact Mass: 348.15728848Da
- Monoisotopic Mass: 348.15728848Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 734
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93.1Ų
- XLogP3: 0.355
Sellowin C Related Literature
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Daniel Pushparaju Yeggoni,Aparna Rachamallu,Rajagopal Subramanyam RSC Adv., 2016,6, 40225-40237
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Yang Zhang,Qiong Chen,Yan Wang,Xujun Zheng,Haiying Wang,Fahe Cao,Andrew C.-H. Sue,Hao Li Chem. Commun., 2020,56, 11887-11890
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Cécile Roche,Jean-Pierre Sauvage,Angélique Sour,Nathan L. Strutt New J. Chem., 2011,35, 2820-2825
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Zhaomin Hao,Shishuai Yang,Jingyang Niu,Zhiqiang Fang,Liangliang Liu,Qingsong Dong,Shuyan Song,Yong Zhao Chem. Sci., 2018,9, 5640-5645
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Dan-Dan Wang,Qiang Jin,Li-Wei Zou,Jie Hou,Xia Lv,Wei Lei,Hai-Ling Cheng,Guang-Bo Ge,Ling Yang Chem. Commun., 2016,52, 3183-3186
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Gayan A. Appuhamillage,John C. Reagan,Sina Khorsandi,Joshua R. Davidson,Ronald A. Smaldone Polym. Chem., 2017,8, 2087-2092
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Wenwen Peng,Jingwei Wan,Bing Xie,Xuebing Ma Org. Biomol. Chem., 2014,12, 8336-8345
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Zhaojun Li,Xiaofeng Xu,Wei Zhang,Xiangyi Meng,Zewdneh Genene,Wei Ma,Wendimagegn Mammo,Arkady Yartsev,Mats R. Andersson,René A. J. Janssen,Ergang Wang Energy Environ. Sci., 2017,10, 2212-2221
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Ming Yang,Yunkun Yang,Qi Liu,Hongxi Zhou,Jiayue Han,Xiaoyi Xie,Faxian Xiu,Zehua Hu,Ting Yu J. Mater. Chem. C, 2020,8, 16024-16031
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